Cas no 198991-85-4 (Triethanolamine aluminate barium salt)

• Product Name: Triethanolamine aluminate barium salt
• CAS No: 198991-85-4
• MF: C₁₈H₃₇Al₂BaN₃O₉
• MW: 630.791159391403
• CID: 2602367
• PubChem ID: 24871374
• Update Time: 2025-08-05

Triethanolamine aluminate barium salt Chemical and Physical Properties

Names and Identifiers

• Triethanolamine aluminate barium salt
• [μ3-[[2,2′-[[2-(Hydroxy-κO)ethyl]imino-κN]bis[ethanolato-κO:κO]](2-)]]bis[[[2,2′,2′′-(nitrilo-κN)tris[ethanolato-κO]](3-)]aluminum]barium
• Barium 1,1'-{[(2-hydroxyethyl)azanediyl]bis[(ethane-2,1-diyl)oxy]}bis(2,8,9-trioxa-5-aza-1-aluminabicyclo[3.3.3]undecan-1-uide)
• 198991-85-4
• DTXSID40587320

• MDL： MFCD20487904
• Inchi： 1S/C6H13NO3.2C6H12NO3.2Al.Ba/c3*8-4-1-7(2-5-9)3-6-10;;;/h8H,1-6H2;2*1-6H2;;;/q-2;2*-3;2*+3;+2
• InChI Key： LMRQYWULUTVMDD-UHFFFAOYSA-N
• SMILES： [Ba+2].[Al-]12(OCCN(CCO)CCO[Al-]34OCCN(CCO3)CCO4)OCCN(CCO1)CCO2

Computed Properties

• Exact Mass: 631.121304g/mol
• Monoisotopic Mass: 631.121304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Triethanolamine aluminate barium salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H332
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Triethanolamine aluminate barium salt

Triethanolamine aluminate barium salt (CAS No. 198991-85-4): A Comprehensive Overview

The Triethanolamine aluminate barium salt, identified by the chemical identifier CAS No. 198991-85-4, represents a specialized compound with significant applications in various industrial and scientific domains. This compound, characterized by its unique chemical structure, has garnered attention for its versatile properties and potential uses in modern chemistry and material science.

At the core of understanding the Triethanolamine aluminate barium salt lies its chemical composition and structure. The compound is formed through a reaction between triethanolamine, aluminum, and barium, resulting in a complex salt with a high molecular weight. This intricate arrangement contributes to its stability and reactivity, making it a valuable candidate for numerous applications.

In recent years, the Triethanolamine aluminate barium salt has been explored for its potential in advanced material synthesis. Research has highlighted its role in the development of novel catalysts, which are essential for facilitating various chemical reactions with high efficiency. The compound's ability to act as a Lewis acid or base, depending on the reaction conditions, makes it particularly useful in organic synthesis and polymerization processes.

The applications of the Triethanolamine aluminate barium salt extend beyond catalysis. Studies have demonstrated its effectiveness in the formulation of coatings and adhesives, where its thermal stability and binding properties enhance the durability and performance of these materials. Additionally, the compound has been investigated for use in electronic materials, such as dielectrics and conductive films, due to its ability to improve electrical insulation while maintaining flexibility.

Environmental considerations have also played a crucial role in the research surrounding the Triethanolamine aluminate barium salt. Investigations into its biodegradability and environmental impact have shown promising results, indicating that it can be an eco-friendly alternative to traditional synthetic materials. This aligns with global efforts to develop sustainable solutions that minimize environmental footprint without compromising on performance.

The industrial production of the Triethanolamine aluminate barium salt involves precise control over reaction conditions to ensure optimal yield and purity. Advances in synthetic methodologies have enabled researchers to fine-tune these parameters, leading to more efficient and cost-effective manufacturing processes. Such improvements are vital for scaling up production and making the compound more accessible for commercial applications.

In conclusion, the Triethanolamine aluminate barium salt (CAS No. 198991-85-4) is a multifaceted compound with a broad spectrum of potential uses. Its unique chemical properties make it an invaluable asset in various fields, from catalysis to material science. As research continues to uncover new applications and refine production techniques, this compound is poised to play an increasingly significant role in advancing technological and industrial solutions.